Cas no 937689-69-5 (1,3-Benzenediamine, 5-methoxy-2-methyl-)

1,3-Benzenediamine, 5-methoxy-2-methyl- structure
937689-69-5 structure
Product Name:1,3-Benzenediamine, 5-methoxy-2-methyl-
CAS No:937689-69-5
MF:C8H12N2O
MW:152.193681716919
CID:802465
Update Time:2024-02-01

1,3-Benzenediamine, 5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, 5-methoxy-2-methyl-
    • 1,3-Benzenediamine, 5-methoxy-2-methyl-
    • Inchi: 1S/C8H12N2O/c1-5-7(9)3-6(11-2)4-8(5)10/h3-4H,9-10H2,1-2H3
    • InChI Key: GDQKDHAKDOCHBF-UHFFFAOYSA-N
    • SMILES: C1(N)=CC(OC)=CC(N)=C1C

Computed Properties

  • Exact Mass: 152.095
  • Monoisotopic Mass: 152.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.3A^2

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